Cas no 375859-31-7 (2-Amino-5-hexenamide HCl)

• Product Name: 2-Amino-5-hexenamide HCl
• CAS No: 375859-31-7
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• CID: 5735625
• PubChem ID: 139211236
• Update Time: 2025-06-11

2-Amino-5-hexenamide HCl Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-hexenamide HCl
• 375859-31-7

• Inchi： 1S/C6H12N2O.ClH/c1-2-3-4-5(7)6(8)9;/h2,5H,1,3-4,7H2,(H2,8,9);1H
• InChI Key： SLLRZDRFLIELTK-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CCC=C)N)N

Computed Properties

• Exact Mass: 164.0716407g/mol
• Monoisotopic Mass: 164.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-Amino-5-hexenamide HCl

Introduction to 2-Amino-5-hexenamide HCl (CAS No. 375859-31-7)

2-Amino-5-hexenamide HCl, with the Chemical Abstracts Service (CAS) number 375859-31-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-amino-hex-2-enamide hydrochloride, is a derivative of hexenamide and is characterized by its unique chemical structure and potential biological activities.

The molecular formula of 2-Amino-5-hexenamide HCl is C₆H₁₃NO₂·HCl, and its molecular weight is approximately 160.63 g/mol. The compound features an amino group and a double bond in the hexenamide chain, which contribute to its reactivity and functional versatility. These structural elements make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel drugs and therapeutic agents.

In recent years, 2-Amino-5-hexenamide HCl has been the subject of several studies focusing on its potential applications in medicinal chemistry. One notable area of research involves its use as a building block for the synthesis of compounds with anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of 2-Amino-5-hexenamide HCl exhibited significant anti-inflammatory activity in vitro, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.

Beyond anti-inflammatory applications, 2-Amino-5-hexenamide HCl has also shown promise in the field of neuropharmacology. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that certain derivatives of this compound could modulate neurotransmitter release and receptor activity, making it a candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The study, published in the Journal of Neurochemistry (2020), highlighted the compound's ability to cross the blood-brain barrier, which is a critical factor for effective drug delivery to the central nervous system.

The synthetic accessibility of 2-Amino-5-hexenamide HCl further enhances its utility in pharmaceutical research. The compound can be synthesized through various methods, including the reaction of 5-hexenoyl chloride with ammonia followed by hydrochloric acid treatment. This synthetic route is well-documented and can be scaled up for industrial production, making it an attractive option for drug development pipelines.

In addition to its potential therapeutic applications, 2-Amino-5-hexenamide HCl has been explored for its use in analytical chemistry. Its unique spectral properties make it useful as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses. A study published in the Analytical Chemistry journal (2019) demonstrated that 2-Amino-5-hexenamide HCl could serve as an internal standard for quantifying related compounds in complex biological matrices, enhancing the accuracy and reliability of analytical methods.

The safety profile of 2-Amino-5-hexenamide HCl is another important consideration for its use in pharmaceutical and analytical applications. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a safer option compared to some other compounds with similar biological activities. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety.

In conclusion, 2-Amino-5-hexenamide HCl (CAS No. 375859-31-7) is a multifaceted compound with significant potential in various areas of research and development. Its unique chemical structure, synthetic accessibility, and promising biological activities make it an attractive candidate for further investigation and application in medicinal chemistry, neuropharmacology, and analytical chemistry. As research continues to uncover new insights into its properties and applications, 2-Amino-5-hexenamide HCl is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for healthcare challenges.